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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B15554883

Get Quote

An in-depth analysis of N-t-Boc-valacyclovir-d4, a deuterated derivative of N-t-Boc-

valacyclovir, is crucial for researchers in drug metabolism studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry-based assays. This technical guide provides

a comprehensive overview of the data typically presented in a Certificate of Analysis (CoA) for

this compound, aimed at researchers, scientists, and drug development professionals.

Compound Information
N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl

ester-d4, commonly known as N-t-Boc-valacyclovir-d4, is a stable isotope-labeled internal

standard.[1]

Molecular Formula: C₁₈H₂₄D₄N₆O₆[1]

Molecular Weight: 428.48 g/mol [1]

CAS Number: 1346617-11-5[1][2][3][4]

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for N-t-Boc-valacyclovir-d4.
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Table 1: Identity and Purity
Test Method Specification

Purity (by HPLC)
High-Performance Liquid

Chromatography
≥ 98%

Purity (by NMR) Nuclear Magnetic Resonance Conforms to Structure

Identity (by MS) Mass Spectrometry Conforms to Structure

Isotopic Purity Mass Spectrometry ≥ 99% Deuterium Incorporation

Table 2: Physicochemical Properties
Test Method Specification

Appearance Visual Inspection White to Off-White Solid

Solubility Visual Inspection Soluble in DMSO, Methanol

Experimental Protocols
This section details the methodologies for the key experiments cited in the Certificate of

Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is employed to determine the purity of N-t-Boc-valacyclovir-d4 by separating it

from potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.[1]

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and

an organic solvent (e.g., acetonitrile or methanol).[1]

Flow Rate: Typically 1.0 mL/min.[1]
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Detection: UV detection at a wavelength of 254 nm.[1]

Sample Preparation: A stock solution of the sample is prepared in a suitable diluent, such as

a mixture of the mobile phase components. Serial dilutions are then made to obtain a

working concentration.[1]

Analysis: The sample solution is injected into the HPLC system. The retention time of the

main peak corresponding to N-t-Boc-valacyclovir-d4 is recorded. The purity is calculated

based on the area of the main peak relative to the total area of all peaks in the

chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is utilized to confirm the molecular weight and isotopic enrichment of N-t-
Boc-valacyclovir-d4.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an electrospray ionization (ESI) source.[1]

Ionization Mode: Positive ion mode is typically used.[1]

Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the molecular ions is measured.

Identity Confirmation: The observed m/z of the protonated molecule [M+H]⁺ should

correspond to the calculated theoretical mass of N-t-Boc-valacyclovir-d4.[1]

Isotopic Purity: The relative intensities of the molecular ion peaks corresponding to the

deuterated (d4) and non-deuterated (d0) forms are measured to determine the percentage of

deuterium incorporation.[1]

Precursor-Product Ion Transitions for LC-MS/MS: For quantitative applications using tandem

mass spectrometry, a likely precursor-to-product ion transition for the deuterated standard is

m/z 329.2 → 152.1.[1][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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NMR spectroscopy is used to confirm the chemical structure of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-

d₄.[1]

Analysis: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns,

and integration of the peaks in the spectra are compared with the expected structure of N-t-
Boc-valacyclovir-d4 to confirm its identity.[1]

Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical standard.
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Caption: General workflow for generating a Certificate of Analysis.

Analytical Workflow for N-t-Boc-valacyclovir-d4
This diagram outlines the logical flow of the analytical procedures used to characterize N-t-
Boc-valacyclovir-d4.
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Caption: Analytical workflow for N-t-Boc-valacyclovir-d4 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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